Cas no 2173996-97-7 (rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.1.0hexane-5-carboxylic acid)

• Product Name: rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.1.0hexane-5-carboxylic acid
• CAS No: 2173996-97-7
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5968548
• PubChem ID: 96581901
• Update Time: 2025-06-15

rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.1.0hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid, cis
• 2-Azabicyclo[3.1.0]hexane-2,5-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1R,5R)-rel-
• rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.1.0hexane-5-carboxylic acid
• Z3026550560
• AKOS034825279
• EN300-1587584
• 2173996-97-7
• (1S,5S)-2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid

• Inchi： 1S/C11H17NO4/c1-10(2,3)16-9(15)12-5-4-11(8(13)14)6-7(11)12/h7H,4-6H2,1-3H3,(H,13,14)/t7-,11-/m1/s1
• InChI Key： VWXMXVVMJQHITP-RDDDGLTNSA-N
• SMILES： [C@]12([H])[C@](C(O)=O)(C1)CCN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 347.8±25.0 °C(Predicted)
• pka: 4?+-.0.20(Predicted)

Additional information on rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.1.0hexane-5-carboxylic acid

Recent Advances in the Study of rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.1.0]hexane-5-carboxylic acid (CAS: 2173996-97-7)

The compound rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.1.0]hexane-5-carboxylic acid (CAS: 2173996-97-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel protease inhibitors and modulators of central nervous system (CNS) targets.

One of the key areas of investigation has been the stereoselective synthesis and functionalization of this compound. Researchers have developed optimized protocols for its preparation, emphasizing high yield and enantiomeric purity. The Boc-protected azabicyclo[3.1.0]hexane scaffold is particularly valuable due to its conformational rigidity, which can enhance binding affinity and selectivity in drug-target interactions. Recent publications have highlighted its use in the construction of peptidomimetics and small-molecule libraries for high-throughput screening.

In a 2023 study published in the Journal of Medicinal Chemistry, rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.1.0]hexane-5-carboxylic acid was employed as a key building block in the synthesis of potent inhibitors targeting the SARS-CoV-2 main protease (Mpro). The researchers demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity, with improved pharmacokinetic properties compared to earlier analogs. This finding underscores the potential of this scaffold in antiviral drug development.

Another significant application has emerged in neuroscience research, where the compound's ability to cross the blood-brain barrier (BBB) has been exploited. A recent preprint on bioRxiv described its incorporation into novel GABA_A receptor modulators, showing promising results in animal models of anxiety and epilepsy. The study emphasized the importance of the bicyclic core in maintaining metabolic stability while allowing for fine-tuning of receptor subtype selectivity.

From a chemical biology perspective, the compound has served as a valuable tool for studying enzyme mechanisms. Its strained bicyclic structure has been used to probe the active sites of various carboxylases and amidases, providing insights into enzyme-substrate interactions. Recent crystallographic studies have revealed unexpected binding modes when this scaffold is incorporated into enzyme inhibitors, suggesting new avenues for rational drug design.

Looking forward, the versatility of rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.1.0]hexane-5-carboxylic acid continues to inspire innovation across multiple therapeutic areas. Ongoing research is exploring its use in targeted protein degradation (PROTACs) and as a component of bifunctional molecules for chemical biology applications. The compound's unique structural features and demonstrated biological relevance ensure its continued importance in pharmaceutical research and development.